molecular formula C16H17NO4 B8524650 Methyl [5-(4-methoxybenzoyl)-1-methyl-1H-pyrrol-2-yl]acetate CAS No. 26171-24-4

Methyl [5-(4-methoxybenzoyl)-1-methyl-1H-pyrrol-2-yl]acetate

Cat. No.: B8524650
CAS No.: 26171-24-4
M. Wt: 287.31 g/mol
InChI Key: CMFZXKPAZWBTJS-UHFFFAOYSA-N
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Description

Methyl [5-(4-methoxybenzoyl)-1-methyl-1H-pyrrol-2-yl]acetate is a useful research compound. Its molecular formula is C16H17NO4 and its molecular weight is 287.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

26171-24-4

Molecular Formula

C16H17NO4

Molecular Weight

287.31 g/mol

IUPAC Name

methyl 2-[5-(4-methoxybenzoyl)-1-methylpyrrol-2-yl]acetate

InChI

InChI=1S/C16H17NO4/c1-17-12(10-15(18)21-3)6-9-14(17)16(19)11-4-7-13(20-2)8-5-11/h4-9H,10H2,1-3H3

InChI Key

CMFZXKPAZWBTJS-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=C1C(=O)C2=CC=C(C=C2)OC)CC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 17.0 g. (0.1 mole) of p-anisoyl chloride and 13.3 g. (0.1 mole) of aluminum chloride in 200 ml. of methylene chloride is added over 5 minutes to a solution of methyl 1-methylpyrrole-2-acetate in 100 ml. of methylene chloride at ice bath temperature. The mixture is stirred for 25 minutes and poured into ice acidified with dilute hydrochloric acid. The organic layer is separated and the aqueous layer is washed with methylene chloride. The combined organic solutions are washed successively with dimethylaminopropylamine solution, dilute hydrochloric acid and brine and then dried over anhydrous magnesium sulfate. The solvent is evaporated in vacuo to give a dark oily residue which is crystallized from 40 ml. of cold methanol. The solid is collected by filtration, washed with cold methanol and recrystallized from methanol to give white crystalline methyl 5-(p-anisoyl)-1-methylpyrrole-2-acetate, m.p. 104-105° C.
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